1-[(3-Chloro-2-fluorophenyl)methyl]-3-nitro-1H-pyrazole

Specification

• CAS No.: 1240571-40-7
• Molecular Formula: C10H7ClFN3O2
• Molecular Weight: 255.63 g/mol
• IUPAC Name: 1-[(3-chloro-2-fluorophenyl)methyl]-3-nitropyrazole
• Standard InChI: InChI=1S/C10H7ClFN3O2/c11-8-3-1-2-7(10(8)12)6-14-5-4-9(13-14)15(16)17/h1-5H,6H2
• Standard InChI Key: XONZZSHBNAXTOH-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C(=C1)Cl)F)CN2C=CC(=N2)[N+](=O)[O-]
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)F)CN2C=CC(=N2)[N+](=O)[O-]

Introduction

1-[(3-Chloro-2-fluorophenyl)methyl]-3-nitro-1H-pyrazole is a synthetic organic compound with a molecular formula of C10H7ClFN3O2 and a molecular weight of 255.63 g/mol. It is identified by the PubChem CID 75357794 and has several synonyms, including 1-(3-Chloro-2-fluorobenzyl)-3-nitro-1H-pyrazole and MFCD16810572.

Synonyms and Identifiers

• IUPAC Name: 1-[(3-chloro-2-fluorophenyl)methyl]-3-nitropyrazole.

• InChI: InChI=1S/C10H7ClFN3O2/c11-8-3-1-2-7(10(8)12)6-14-5-4-9(13-14)15(16)17/h1-5H,6H2.

• InChIKey: XONZZSHBNAXTOH-UHFFFAOYSA-N.

• SMILES: C1=CC(=C(C(=C1)Cl)F)CN2C=CC(=N2)N+[O-].

Applications and Research Findings

While specific applications of 1-[(3-Chloro-2-fluorophenyl)methyl]-3-nitro-1H-pyrazole are not widely documented, compounds with similar structures are often explored for their potential in pharmaceuticals and organic synthesis. The presence of both chlorine and fluorine, along with a nitro group, suggests potential reactivity and utility in various chemical reactions.

Related Compounds

A closely related compound is 1-[(3-Chloro-2-fluorophenyl)methyl]-4-nitro-1H-pyrazole, which differs only in the position of the nitro group on the pyrazole ring. Both compounds share similar molecular weights and formulas but have distinct chemical properties due to the nitro group's position.